Cas no 942070-72-6 (1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole)

1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole structure
942070-72-6 structure
Product Name:1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole
CAS No:942070-72-6
MF:C10H17BN2O2
MW:208.065182447433
MDL:MFCD11846349
CID:1006213
PubChem ID:25000390
Update Time:2024-10-25

1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
    • 1-Methylimidazole-5-boronic Acid Pinacol Ester
    • 1H-Imidazole, 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-METHYL-1H-IMIDAZOLE-5-BORONIC ACID PINACOL ESTER
    • 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole
    • (3-Methylimidazol-4-yl)boronic acid pinacol ester
    • 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
    • 1-Methyl-1H-imidazole-5-boronic acid pinacol este
    • SNKPPKAANOYIRX-UHFFFAOYSA-N
    • STL557426
    • BB
    • 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole (ACI)
    • MDL: MFCD11846349
    • Inchi: 1S/C10H17BN2O2/c1-9(2)10(3,4)15-11(14-9)8-6-12-7-13(8)5/h6-7H,1-5H3
    • InChI Key: SNKPPKAANOYIRX-UHFFFAOYSA-N
    • SMILES: N1=CN(C)C(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

  • Exact Mass: 208.13800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Topological Polar Surface Area: 36.3

Experimental Properties

  • Boiling Point: 352.0±15.0℃ at 760 mmHg
  • PSA: 36.28000
  • LogP: 0.71930

1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Pricemore >>

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1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Pentane ;  10 - 15 min, rt
1.2 Catalysts: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine ;  rt; 20 min, rt
1.3 Solvents: Pentane ;  rt; rt
Reference
Preparation of oxazole, imidazole, and pyrazole boryl compounds using iridium complexes
, United States, , ,

Production Method 2

Reaction Conditions
1.1 Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]diiridium ,  2642090-87-5 Solvents: p-Xylene ,  Dodecane ;  30 h, rt
1.2 24 h, 80 °C
Reference
Enzyme-like Supramolecular Iridium Catalysis Enabling C-H Bond Borylation of Pyridines with meta-Selectivity
Trouve, Jonathan; Zardi, Paolo ; Al-Shehimy, Shaymaa; Roisnel, Thierry ; Gramage-Doria, Rafael, Angewandte Chemie, 2021, 60(33), 18006-18013

1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Raw materials

1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Preparation Products

1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Related Literature

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